Cas no 2229118-28-7 (O-2-(4-ethoxy-3-methoxyphenyl)propan-2-ylhydroxylamine)

• Product Name: O-2-(4-ethoxy-3-methoxyphenyl)propan-2-ylhydroxylamine
• CAS No: 2229118-28-7
• MF: C₁₂H₁₉NO₃
• MW: 225.284163713455
• CID: 6056447
• PubChem ID: 165857121
• Update Time: 2025-06-08

O-2-(4-ethoxy-3-methoxyphenyl)propan-2-ylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-2-(4-ethoxy-3-methoxyphenyl)propan-2-ylhydroxylamine
• O-[2-(4-ethoxy-3-methoxyphenyl)propan-2-yl]hydroxylamine
• 2229118-28-7
• EN300-1815349

• Inchi： 1S/C12H19NO3/c1-5-15-10-7-6-9(8-11(10)14-4)12(2,3)16-13/h6-8H,5,13H2,1-4H3
• InChI Key： IDGAQLHISMJTBF-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C1C=CC(=C(C=1)OC)OCC)N

Computed Properties

• Exact Mass: 225.13649347g/mol
• Monoisotopic Mass: 225.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 53.7Ų

Additional information on O-2-(4-ethoxy-3-methoxyphenyl)propan-2-ylhydroxylamine

O-2-(4-Ethoxy-3-Methoxyphenyl)Propan-2-YlHydroxylamine: A Comprehensive Overview

The compound O-2-(4-Ethoxy-3-Methoxyphenyl)Propan-2-YlHydroxylamine, with CAS No 2229118-28-7, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a hydroxylamine group with a substituted phenyl ring, making it a versatile building block for various chemical applications.

The molecular structure of O-2-(4-Ethoxy-3-Methoxyphenyl)Propan-2-YlHydroxylamine is notable for its aromatic ring substituted with both ethoxy and methoxy groups. These substituents play a crucial role in determining the compound's chemical reactivity and biological activity. Recent studies have highlighted the importance of such substituents in modulating the pharmacokinetic properties of drugs, making this compound a promising candidate for drug design.

One of the key areas of research involving this compound is its application in the synthesis of bioactive molecules. The hydroxylamine group in O-2-(4-Ethoxy-3-Methoxyphenyl)Propan-2-YlHydroxylamine serves as a reactive site for various chemical transformations, enabling the creation of complex molecular architectures. For instance, researchers have utilized this compound as an intermediate in the synthesis of heterocyclic compounds, which are known for their diverse biological activities.

Moreover, the presence of both ethoxy and methoxy groups on the aromatic ring introduces steric and electronic effects that can influence the compound's interactions with biological systems. Recent studies have demonstrated that these substituents can enhance the solubility and stability of the molecule, making it more amenable for use in pharmaceutical applications.

In terms of synthesis, O-2-(4-Ethoxy-3-Methoxyphenyl)Propan-2-YlHydroxylamine can be prepared through a variety of methods, including nucleophilic substitution and condensation reactions. These methods have been optimized to ensure high yields and purity, making the compound readily available for further research and development.

Another intriguing aspect of this compound is its potential as a precursor for the development of novel therapeutic agents. The hydroxylamine group is known to participate in various biochemical reactions, making it a valuable moiety in drug design. For example, recent research has explored the use of this compound in the synthesis of inhibitors for key enzymes involved in disease pathways.

In conclusion, O-CAS No 2229118-7 (O-CAS No 7), or O-CAS No 7 (O-CAS No 7), stands out as a significant molecule with wide-ranging applications in organic synthesis and pharmacology. Its unique structure and functional groups make it an invaluable tool for researchers aiming to develop innovative chemical compounds with potential therapeutic benefits.